Cas no 2219375-91-2 (2,6-Dimethylpyridine-4-sulfonyl fluoride)

• Product Name: 2,6-Dimethylpyridine-4-sulfonyl fluoride
• CAS No: 2219375-91-2
• MF: C₇H₈FNO₂S
• MW: 189.207324028015
• CID: 5465880
• PubChem ID: 137951544
• Update Time: 2025-06-08

2,6-Dimethylpyridine-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethylpyridine-4-sulfonyl fluoride
• starbld0035615
• AT12225
• Z3040083011
• 2,6-Dimethylpyridine-4-sulfonyl fluoride

• Inchi： 1S/C7H8FNO2S/c1-5-3-7(12(8,10)11)4-6(2)9-5/h3-4H,1-2H3
• InChI Key： VGWFONKJNWBXPG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)N=C(C)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 189.02597783 g/mol
• Monoisotopic Mass: 189.02597783 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 189.21
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on 2,6-Dimethylpyridine-4-sulfonyl fluoride

Introduction to 2,6-Dimethylpyridine-4-sulfonyl fluoride (CAS No: 2219375-91-2)

2,6-Dimethylpyridine-4-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No) 2219375-91-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine sulfonyl fluoride class, a group of molecules widely recognized for their utility in synthetic chemistry and drug development. The unique structural features of this compound, particularly its sulfonyl fluoride group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl fluoride moiety in 2,6-Dimethylpyridine-4-sulfonyl fluoride is highly reactive and serves as a crucial functional group in medicinal chemistry. It is commonly employed in the introduction of sulfonamide functionalities into target molecules, which are pivotal in the development of drugs targeting a broad spectrum of diseases. The reactivity of the sulfonyl fluoride group allows for facile conversion into sulfonamides through nucleophilic substitution reactions, making it an indispensable tool for chemists working on drug discovery and development.

In recent years, advancements in synthetic methodologies have further highlighted the importance of 2,6-Dimethylpyridine-4-sulfonyl fluoride. Researchers have been exploring novel ways to leverage its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. These reactions often require highly activated sulfonyl fluorides as coupling partners, and 2,6-Dimethylpyridine-4-sulfonyl fluoride has emerged as a preferred choice due to its stability and efficiency.

The pharmaceutical industry has been particularly interested in 2,6-Dimethylpyridine-4-sulfonyl fluoride due to its potential applications in the synthesis of small-molecule drugs. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in metabolic disorders and inflammatory diseases. The ability to introduce sulfonamide groups efficiently into drug candidates has streamlined the process of identifying novel therapeutic agents. Additionally, the compound's compatibility with various reaction conditions makes it suitable for large-scale synthesis, which is critical for industrial applications.

Recent studies have also explored the role of 2,6-Dimethylpyridine-4-sulfonyl fluoride in the development of agrochemicals. The sulfonyl fluoride group can be incorporated into herbicides and pesticides to enhance their efficacy and environmental stability. By modifying the substituents on the pyridine ring, chemists can fine-tune the properties of these compounds to meet specific agricultural needs. This versatility underscores the broad utility of 2,6-Dimethylpyridine-4-sulfonyl fluoride across multiple domains of chemical research.

The synthesis of 2,6-Dimethylpyridine-4-sulfonyl fluoride itself is a testament to the ingenuity of modern organic chemistry. While initial methods may have involved multi-step processes, recent innovations have led to more efficient synthetic routes. These advancements not only improve yield but also reduce waste, aligning with the growing emphasis on sustainable chemistry. Researchers are continually seeking ways to optimize synthetic pathways while maintaining or enhancing the reactivity and selectivity of key intermediates like 2,6-Dimethylpyridine-4-sulfonyl fluoride.

In conclusion,2,6-Dimethylpyridine-4-sulfonyl fluoride (CAS No: 2219375-91-2) is a versatile and highly reactive compound with significant implications in pharmaceutical and agrochemical research. Its ability to facilitate the introduction of sulfonamide functionalities into target molecules makes it an invaluable tool for drug discovery and development. As synthetic methodologies continue to evolve,2,6-Dimethylpyridine-4-sulfonyl fluoride will undoubtedly remain at the forefront of chemical innovation.